Cas no 592-47-2 (3-Hexene)
3-Hexene structure
3-Hexene Properties
Names and Identifiers
-
- 3-Hexene
- hex-3-ene
- 3-Hexene (cis- and trans- mixture)
- TRANS-3-HEXENE
- MFCD00009386
- NSC 74125
- (3E)-3-Hexene #
- 70955-09-8
- CHEBI:176801
- AKOS005111021
- (E)-hex-3-ene
- H0399
- NS00085906
- EINECS 209-758-9
- EINECS 236-261-4
- CHEBI:176800
- 13269-52-8
- 3-Hexene, (E)-
- UNII-40FC9RS24T
- Q27257037
- NSC-74125
- Alkenes, C13-14 .alpha.-
- 40FC9RS24T
- NSC74125
- (E)-3-C6H12
- Alkenes, C6
- 3-hexene, (3E)-
- 3CO1LUX1AR
- (E)-3-Hexene
- DTXSID70891265
- UNII-3CO1LUX1AR
- (3E)-hex-3-ene
- trans-3-Hexene, >=99%
- NS00091453
- J-006210
- (3E)-3-Hexene
- 68526-52-3
- 592-47-2
- trans-Hex-3-ene
- >95.0%(sum of isomers)
- +Expand
-
- MFCD00009386
- ZQDPJFUHLCOCRG-UHFFFAOYSA-N
- InChI=1S/C6H12/c1-3-5-6-4-2/h5-6H,3-4H2,1-2H3
- CCC=CCC
Computed Properties
- 84.09396
- 0
- 0
- 2
- 84.0939
- 6
- 29.3
- 0
- 0
- 0
- 0
- 1
- 1
- 2.5
- nothing
- 0
- 0
Experimental Properties
- 2.36260
- 0
- n20/D 1.394(lit.)
- 67 °C(lit.)
- -113 °C
- 168.7±0.1 mmHg at 25°C
- 10 °F
- 0.677 g/mL at 25 °C(lit.)
3-Hexene Price
3-Hexene Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:592-47-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:592-47-2)
XU NV SHI
15221998634
1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:592-47-2)
TANG SI LEI
15026964105
2881489226@qq.com
3-Hexene Related Literature
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1. Theoretical study of the hex-3-ene radical cationLeif A. Eriksson,Sten Lunell J. Chem. Soc. Faraday Trans. 1990 86 3287
-
2. vic-Iodothiocyanates and iodoisothiocyanates. Part 3. Further preparations, and the formation of 2-alkoxy-2-thiazolinesRichard C. Cambie,David Chambers,Peter S. Rutledge,Paul D. Woodgate,Sheila D. Woodgate J. Chem. Soc. Perkin Trans. 1 1981 33
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3. A stereochemically flexible approach to pyrrolidines based on 5-endo-trig iodocyclisations of homoallylic sulfonamidesAndrew D. Jones,David W. Knight,David E. Hibbs J. Chem. Soc. Perkin Trans. 1 2001 1182
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4. Photochemical trans–cis isomerisation of donor/acceptor-substituted (E?)-hex-3-ene-1,5-diynes (1,2-diethynylethenes, DEEs) and 3,4-diethynylhex-3-ene-1,5-diynes (tetraethynylethenes, TEEs)Rainer E. Martin,Johannes Bartek,Fran?ois Diederich,Rik R. Tykwinski,Erich C. Meister,Anouk Hilger,Hans Peter Lüthi J. Chem. Soc. Perkin Trans. 2 1998 233
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5. Thienothiophenes. Part 3.1,2 On the ring-opening reactions of 3-lithiated and 3,6-dilithiated thieno[3,2-b]thiophenes; new routes to polyfunctionalized thiophenes and enediynesLance S. Fuller,Brian Iddon MP,Kevin A. Smith J. Chem. Soc. Perkin Trans. 1 1999 1273
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Yue Zhao,Lisa M. Wingen,Véronique Perraud,John Greaves,Barbara J. Finlayson-Pitts Phys. Chem. Chem. Phys. 2015 17 12500
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7. Thienothiophenes. Part 3.1,2 On the ring-opening reactions of 3-lithiated and 3,6-dilithiated thieno[3,2-b]thiophenes; new routes to polyfunctionalized thiophenes and enediynesLance S. Fuller,Brian Iddon MP,Kevin A. Smith J. Chem. Soc. Perkin Trans. 1 1999 1273
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Christian Pfrang,Robert S. Martin,Andrew Nalty,Richard Waring,Carlos E. Canosa-Mas,Richard P. Wayne Phys. Chem. Chem. Phys. 2005 7 2506
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9. Asymmetric synthesis of (R)-hexane-1,5-diol, (R)-hex-3-ene-1,5-diol and (R)-6-methylhept-5-en-2-ol (sulcatol) employing a tandem asymmetric conjugate addition and stereospecific Meisenheimer rearrangement protocolStephen G. Davies,G. Darren Smyth J. Chem. Soc. Perkin Trans. 1 1996 2467
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Thaís da Silva Barbosa,Silvina Peirone,Javier A. Barrera,Juan P. A. Abrate,Silvia I. Lane,Graciela Arbilla,Glauco Favilla Bauerfeldt Phys. Chem. Chem. Phys. 2015 17 8714
Recommended suppliers
Amadis Chemical Company Limited
(CAS:592-47-2)3-Hexene
99%
5ml
186.0